Cas no 191282-48-1 (trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid)

• Product Name: trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid
• CAS No: 191282-48-1
• Molecular Formula: C₁₄H₂₂O₄
• Molecular Weight: 254.32208
• CID: 136585
• PubChem ID: 9881506

trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid Properties

Names and Identifiers

• trans-4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
• C75
• (±)-C75
• 3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-, (2R,3S)-rel-
• C75,Relative stereochemistry,
• TRANS-TETRAHYDRO-3-METHYLENE-2-OXO-5-N-OCTYL-4-FURANCARBOXYLIC ACID
• trans-Tetrahydro-4-m
• trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid
• C 75,(2R*,3S*)-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylicacid
• trans-C75
• C75 (trans)
• C75 (racemic)
• 4-METHYLENE-2-OCTYL-5-OXOTETRAHYDROFURAN-3-CARBOXYLIC ACID
• TETRAHYDRO-4-METHYLENE-2-OCTYL-5-OXO-3-FURANCARBOXYLIC ACID
• (2R,3S)-4-METHYLIDENE-5-OXO-2-N-OCTYL-OXOLANE-3-CARBOXYLIC ACID
• (2S,3R)-4-methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
• (2R*,3S*)-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylicacid
• C 75
• trans-C 75
• BDBM50256128
• 191282-48-1
• (2R,3S)-4-methylidene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
• (trans)-4-methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
• Tetrahydro-4-methylene-2S-octyl-5-oxo-3R-furancarboxylic acid
• 4-methylene-2-octyl-5-oxofuran-3-carboxylic acid
• HMS3649D16
• AKOS015960616
• C75 trans
• ( inverted exclamation markA)-C75( inverted exclamation markA)-C75
• SR-01000946704-1
• J-012362
• CHEBI:191400
• 1234694-20-2
• AC-11808
• SR-01000946704
• (+-)-C 75
• (2R,3S)-C75
• s8915
• (2R,3S)-4-METHYLIDENE-2-OCTYL-5-OXOOXOLANE-3-CARBOXYLIC ACID
• (2R,3S)-4-methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
• (+)-C75
• BP-25387
• (+/-)-C75
• 3-Carboxy-4-octyl-2-methylenebutyrolactone
• CHEBI:180531
• BCP11074
• FAS Inhibitor, C75
• CHEMBL449993
• C75 cpd
• ( inverted exclamation markA)-C75;C75;C-75;C 75;trans-4-carboxy-5-octyl-3-methylenebutyrolactone
• (+)-trans-C75
• (2R,3S)-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic acid
• BS-48883
• 3-Furancarboxylic acid, tetrahydro-4-methylene-2-octyl-5-oxo-, (2R,3S)-rel-
• EX-A3805
• E85140
• ()-C75
• SCHEMBL3007085
• DA-58697

• MDL： MFCD03265452
• InChIKey： VCWLZDVWHQVAJU-NEPJUHHUSA-N
• Inchi： InChI=1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)/t11-,12+/m1/s1
• SMILES： O=C([C@@H](C1=C)[C@@H](CCCCCCCC)OC1=O)O

Computed Properties

• Exact Mass: 254.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 254.15180918g/mol
• Heavy Atom Count: 18
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 2.91940
• PSA: 63.60000
• Refractive Index: 1.489
• Boiling Point: 432.1?°C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 159.2ºC
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• Color/Form: No gray white solid
• Solubility: Dissolved in DMSO, 18mg/ml
• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),

trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：warning

trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones